Cas no 38234-21-8 (Fertirelin)

• Product Name: Fertirelin
• CAS No: 38234-21-8
• MF: C₅₅H₇₆N₁₆O₁₂
• MW: 1153.2919511795
• CID: 54837
• PubChem ID: 188304
• Update Time: 2025-06-11

Fertirelin Chemical and Physical Properties

Names and Identifiers

• Fertirelin
• 9-(N-Ethyl-L-prolinamide)-10-deglycinamide
• Luteinizing hormone releasing factor
• (Des-Gly¹⁰,Pro-NHEt⁹)-LHRH
• Fertirelin Acetate
• [DES-GLY10] LH-RH,ETHYL AMIDE
• 5-oxo-Pro-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NHEt
• Fertirelin [inn:ban]
• Fertirelina
• Fertirelina [inn-spanish]
• Fertireline
• Fertireline [inn-french]
• GLP-HIS-TRP-SER-TYR-GLY-LEU-ARG-PRO-NHET: GLP-HWSYGLRP-NHET
• pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NH-CH2-CH3
• pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NHEt
• Q041AO6T91
• Fertirelinum
• Fertirelinum [INN-Latin]
• Fertirelin (INN)
• DSSTox_CID_31517
• DSSTox_RID_97402
• DSSTox_GSID_57728
• GTPL9341
• Tox21_113925
• C55H76N16O12
• 8127AH
• NC
• D07957
• Q27286835
• 9-(N-E
• CHEBI:177856
• DTXSID8057728
• TAP 031
• NCGC00262930-01
• MS-32015
• TAP-031
• F85427
• DTXCID9031517
• AC-8920
• 38234-21-8
• NS00120978
• CAS-38234-21-8
• CHEMBL3272563
• UNII-Q041AO6T91
• AKOS015896030
• 1-9-Luteinizing hormone-releasing factor (swine),9-(N-ethyl-L-prolinamide)-
• A824075
• fertirelin acetat
• Fertirelina (INN-Spanish)
• (2S)-1-[(2S)-5-CARBAMIMIDAMIDO-2-[(2S)-2-{2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}-4-METHYLPENTANAMIDO]PENTANOYL]-N-ETHYLPYRROLIDINE-2-CARBOXAMIDE
• Fertirelinum (INN-Latin)
• Fertireline (INN-French)
• fertilerine
• DGNH-LHRH
• GnRH, (N)-Et-ProNH2(9)-
• FERTIRELIN [INN]
• LHRH, (N)-ethylprolinamide(9)-des-glycinamide(10)-
• desGly(10)-Pro(9)-LHRH ethylamide
• 5-oxo-l-prolyl-l-histidyl-l-tryptophyl-l-seryl-l-tyrosylglycyl-l-leucyl-l-arginyl-n-ethyl-l-prolinamide
• FERTIRELIN [MI]
• FERTIRELIN [JAN]
• LUTEINIZING HORMONE-RELEASING FACTOR (PIG), 9-(N-ETHYL-L-PROLINAMIDE)-10-DEGLYCINAMIDE-
• 9-(N)-Et-ProNH2-10-des-GlyNH2-LHRH
• LHRH, (N)-Et-ProNH2(9)-
• fertilerine acetate

• Inchi： 1S/C55H76N16O12/c1-4-59-53(82)44-12-8-20-71(44)54(83)38(11-7-19-60-55(56)57)66-49(78)39(21-30(2)3)65-46(75)27-62-47(76)40(22-31-13-15-34(73)16-14-31)67-52(81)43(28-72)70-50(79)41(23-32-25-61-36-10-6-5-9-35(32)36)68-51(80)42(24-33-26-58-29-63-33)69-48(77)37-17-18-45(74)64-37/h5-6,9-10,13-16,25-26,29-30,37-44,61,72-73H,4,7-8,11-12,17-24,27-28H2,1-3H3,(H,58,63)(H,59,82)(H,62,76)(H,64,74)(H,65,75)(H,66,78)(H,67,81)(H,68,80)(H,69,77)(H,70,79)(H4,56,57,60)/t37-,38-,39-,40-,41-,42-,43-,44-/m0/s1
• InChI Key： DGCPIBPDYFLAAX-YTAGXALCSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC)=O

Computed Properties

• Exact Mass: 1152.58000
• Monoisotopic Mass: 1152.583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 83
• Rotatable Bond Count: 30
• Complexity: 2280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 432
• XLogP3: -1

Experimental Properties

• Color/Form: No data available
• Density: 1.49
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.698
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 11.6 mg/mL(10.06 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 429.04000
• LogP: 1.94170

Fertirelin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 60
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Fertirelin

Comprehensive Overview of Fertirelin (CAS No. 38234-21-8): Mechanism, Applications, and Research Insights

Fertirelin, a synthetic decapeptide with the CAS number 38234-21-8, is a potent gonadotropin-releasing hormone (GnRH) analog. Its primary role lies in veterinary medicine, particularly for inducing ovulation in livestock, though its potential human therapeutic applications are under active investigation. The compound's unique structure allows it to bind selectively to GnRH receptors, triggering the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.

Recent studies highlight Fertirelin acetate as a more stable salt form, improving bioavailability. Researchers are exploring its efficacy in assisted reproductive technologies (ART), aligning with growing public interest in fertility solutions. Searches for "Fertirelin vs. natural GnRH" or "Fertirelin half-life" reflect user curiosity about its pharmacokinetic advantages. Unlike first-generation GnRH agonists, Fertirelin demonstrates reduced receptor desensitization, making it valuable for protocols requiring sustained hormonal stimulation.

The compound's molecular stability (C₅₉H₈₄N₁₆O₁₃) contributes to its prolonged activity in vivo, a feature frequently queried in scientific forums. Veterinary clinics often search for "Fertirelin dosage for cattle" or "Fertirelin ovulation induction protocol," underscoring its practical relevance. Emerging data suggests potential synergies with progesterone monitoring systems, addressing the precision livestock farming trend.

Quality control of CAS 38234-21-8 requires HPLC-UV validation, as discussed in pharmacopeial standards. The peptide's thermostability profile (stable at 2-8°C) is crucial for distributors, matching search trends like "Fertirelin storage conditions." Current Good Manufacturing Practice (cGMP) synthesis ensures batch consistency, responding to industry demands for standardized veterinary peptide hormones.

Ongoing clinical trials investigate Fertirelin's role in polycystic ovary syndrome (PCOS) models, tapping into women's health discussions. Its pulsatile administration mimics physiological GnRH secretion, differentiating it from chronic suppression therapies. This mechanism attracts research interest, evidenced by PubMed queries for "Fertirelin receptor binding kinetics."

Environmental impact assessments confirm Fertirelin's rapid biodegradation, addressing ecological concerns in agriculture. The peptide's species-specific response patterns (bovine > porcine) explain variable efficacy reports. Patent analyses reveal novel Fertirelin delivery systems, including slow-release implants searched as "sustained-release Fertirelin veterinary use."

Analytical challenges in detecting 38234-21-8 residues have spurred LC-MS/MS method development, crucial for food safety compliance. The compound's low immunogenicity reduces adverse reaction risks compared to protein-based fertility agents. This safety profile aligns with trending searches for "Fertirelin side effects in dairy cows."

Future directions include Fertirelin-loaded nanoparticles for targeted ovarian stimulation, reflecting nanotechnology convergence in reproductive medicine. Comparative studies with Buserelin and Leuprolide highlight Fertirelin's intermediate receptor affinity, explaining its balanced efficacy-to-side-effect ratio. Such pharmacodynamic properties generate persistent academic interest, as seen in citations of its structure-activity relationship (SAR) data.